4-Morpholinopiperidine
Cat. No. B1299061
Key on ui cas rn:
53617-35-9
M. Wt: 170.25 g/mol
InChI Key: YYBXNWIRMJXEQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][CH:11]([N:14]2[CH2:15][CH2:16][O:17][CH2:18][CH2:19]2)[CH2:12][CH2:13]1.[CH3:21][OH:22].[ClH:20].[OH-:23].[OH-:24].[Pd+2:25]>>[NH:8]1[CH2:9][CH2:10][CH:11]([N:14]2[CH2:15][CH2:16][O:17][CH2:18][CH2:19]2)[CH2:12][CH2:13]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
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Smiles
|
c1ccc(CN2CCC(N3CCOCC3)CC2)cc1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Pd+2]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1CC(N2CCOCC2)CCN1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
